Cas no 1806430-63-6 (4-(Difluoromethyl)-2-iodobenzo[d]oxazole)

• Product Name: 4-(Difluoromethyl)-2-iodobenzo[d]oxazole
• CAS No: 1806430-63-6
• MF: C₈H₄F₂INO
• MW: 295.024741172791
• CID: 4819376
• Update Time: 2025-07-02

4-(Difluoromethyl)-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodobenzo[d]oxazole

• Inchi： 1S/C8H4F2INO/c9-7(10)4-2-1-3-5-6(4)12-8(11)13-5/h1-3,7H
• InChI Key： NYJUFQUBZPXRTI-UHFFFAOYSA-N
• SMILES： IC1=NC2=C(C=CC=C2C(F)F)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 4-(Difluoromethyl)-2-iodobenzo[d]oxazole

Recent Advances in the Study of 4-(Difluoromethyl)-2-iodobenzo[d]oxazole (CAS: 1806430-63-6)

The compound 4-(Difluoromethyl)-2-iodobenzo[d]oxazole (CAS: 1806430-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the versatility of 4-(Difluoromethyl)-2-iodobenzo[d]oxazole as a building block in the synthesis of more complex heterocyclic compounds. Its iodine moiety makes it particularly useful for cross-coupling reactions, enabling the construction of diverse molecular libraries for high-throughput screening. Researchers have successfully employed this compound in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, to generate novel derivatives with enhanced biological activity.

In terms of biological activity, preliminary investigations have revealed that 4-(Difluoromethyl)-2-iodobenzo[d]oxazole exhibits promising inhibitory effects against several kinase targets implicated in cancer progression. Molecular docking studies suggest that the difluoromethyl group plays a critical role in binding affinity, potentially through hydrophobic interactions with target proteins. These findings position the compound as a valuable scaffold for the development of kinase inhibitors.

Further pharmacological evaluations have demonstrated that derivatives of 4-(Difluoromethyl)-2-iodobenzo[d]oxazole show improved metabolic stability compared to their non-fluorinated counterparts. This enhanced stability is attributed to the presence of the difluoromethyl group, which reduces susceptibility to oxidative metabolism. Such properties make this compound particularly attractive for further optimization in drug development programs.

Recent patent filings indicate growing commercial interest in 4-(Difluoromethyl)-2-iodobenzo[d]oxazole and its derivatives. Several pharmaceutical companies have included this scaffold in their portfolios of kinase inhibitor candidates, with some compounds advancing to preclinical development stages. The unique combination of synthetic accessibility and biological activity makes this compound a promising candidate for further investigation.

In conclusion, 4-(Difluoromethyl)-2-iodobenzo[d]oxazole (CAS: 1806430-63-6) represents a versatile and pharmacologically interesting scaffold with significant potential in medicinal chemistry. Ongoing research continues to explore its applications in drug discovery, particularly in the development of kinase inhibitors. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential across various disease areas.